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Compound of Interest

Compound Name: Neotropine

CAS No.: 53230-07-2

Cat. No.: B1678186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific compound "Neotropine" is limited in publicly

available scientific literature. This guide provides a comprehensive overview of its known

chemical identity and computed properties. Due to the scarcity of experimental data, this

document also presents general methodologies and hypothetical pathways based on its

structural similarity to other tropane alkaloids.

Chemical Identity and Structure
Neotropine, also known by the code W-290, is chemically identified as 2-(diethylamino)ethyl 2-

cyclopent-2-en-1-yl-2-thiophen-2-ylacetate.[1] Its chemical structure is characterized by a

central acetate core linking a thiophene ring, a cyclopentene ring, and a diethylaminoethyl ester

group.

Table 1: Chemical Identifiers of Neotropine
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Identifier Value

IUPAC Name
2-(diethylamino)ethyl 2-cyclopent-2-en-1-yl-2-

thiophen-2-ylacetate[1]

Molecular Formula C₁₇H₂₅NO₂S[1]

CAS Number 53230-07-2[1]

Synonyms W-290[1]

The structural formula of Neotropine is presented below:

Caption: Chemical structure of Neotropine.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Neotropine are not readily

available. The following table summarizes the computed properties obtained from publicly

accessible databases.

Table 2: Computed Physicochemical Properties of Neotropine
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Property Value Source

Molecular Weight 307.5 g/mol PubChem[1]

XLogP3 3.7 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

Exact Mass 307.16060021 PubChem[1]

Monoisotopic Mass 307.16060021 PubChem[1]

Topological Polar Surface Area 57.8 Å² PubChem[1]

Heavy Atom Count 21 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 355 PubChem[1]

Experimental Protocols
Specific experimental protocols for the synthesis and characterization of Neotropine are not

described in the available literature. However, based on its chemical structure, a general

synthetic approach and standard characterization methods can be proposed.

General Synthetic Approach
A plausible synthetic route for Neotropine would involve the esterification of 2-cyclopent-2-en-

1-yl-2-thiophen-2-ylacetic acid with 2-(diethylamino)ethanol.
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Reactants

Reaction Product Purification

2-cyclopent-2-en-1-yl-2-
thiophen-2-ylacetic acid

Esterification
(e.g., Fischer esterification or

carbodiimide-mediated coupling)

2-(diethylamino)ethanol

Neotropine Chromatography
(e.g., column chromatography)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Neotropine.

Methodology:

Esterification: The carboxylic acid (2-cyclopent-2-en-1-yl-2-thiophen-2-ylacetic acid) and the

alcohol (2-(diethylamino)ethanol) would be dissolved in a suitable organic solvent. An acid

catalyst (e.g., sulfuric acid) for Fischer esterification, or a coupling agent (e.g.,

dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

would be added. The reaction mixture would be stirred, likely at an elevated temperature,

until completion.

Work-up: The reaction mixture would be quenched, and the organic layer would be washed

with an aqueous solution to remove unreacted starting materials and byproducts. The

organic solvent would then be removed under reduced pressure.

Purification: The crude product would be purified using techniques such as column

chromatography on silica gel to yield pure Neotropine.

Characterization Methods
The identity and purity of the synthesized Neotropine would be confirmed using a combination

of spectroscopic and analytical techniques.

Table 3: General Characterization Methods
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Technique Purpose Expected Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H and

¹³C)

Structural elucidation

Resonances corresponding to

the protons and carbons of the

thiophene, cyclopentene, and

diethylaminoethyl groups.

Mass Spectrometry (MS)

Determination of molecular

weight and fragmentation

pattern

A molecular ion peak

corresponding to the exact

mass of Neotropine

(307.1606).

Infrared (IR) Spectroscopy
Identification of functional

groups

Characteristic absorption

bands for the ester carbonyl

(C=O) group and C-O

stretching.

High-Performance Liquid

Chromatography (HPLC)
Purity assessment

A single major peak indicating

the purity of the compound.

Biological Activity and Signaling Pathways
There is no specific information in the scientific literature detailing the biological activity or the

signaling pathways associated with Neotropine. Its structural similarity to tropane alkaloids,

many of which are anticholinergic agents, suggests a potential interaction with muscarinic

acetylcholine receptors.

Hypothetical Mechanism of Action
Based on its structure, Neotropine could potentially act as a competitive antagonist at

muscarinic acetylcholine receptors, thereby inhibiting the effects of acetylcholine. This is a

hypothetical mechanism and requires experimental validation.
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Cell Membrane

Downstream Signaling
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Cellular Response
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Caption: A hypothetical signaling pathway for Neotropine's potential anticholinergic activity.

Conclusion
Neotropine is a chemically defined molecule with a clear structure and computed

physicochemical properties. However, there is a significant gap in the publicly available

scientific literature regarding its experimental properties, synthesis, and biological activity. The
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information presented in this guide on experimental protocols and signaling pathways is based

on general chemical principles and its structural relationship to other known compounds and

should be treated as hypothetical until validated by experimental studies. Further research is

required to fully characterize the chemical and biological profile of Neotropine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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